Cas no 2138576-44-8 (3-methylimidazo2,1-b1,3thiazole-5-sulfonyl fluoride)

• Product Name: 3-methylimidazo2,1-b1,3thiazole-5-sulfonyl fluoride
• CAS No: 2138576-44-8
• MF: C₆H₅FN₂O₂S₂
• MW: 220.244501829147
• CID: 6415020
• PubChem ID: 165953346
• Update Time: 2025-10-23

3-methylimidazo2,1-b1,3thiazole-5-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-methylimidazo2,1-b1,3thiazole-5-sulfonyl fluoride
• 3-methylimidazo[2,1-b][1,3]thiazole-5-sulfonyl fluoride
• EN300-1197637
• 2138576-44-8

• Inchi： 1S/C6H5FN2O2S2/c1-4-3-12-6-8-2-5(9(4)6)13(7,10)11/h2-3H,1H3
• InChI Key： GQBABHANTGVILL-UHFFFAOYSA-N
• SMILES： S(C1=CN=C2N1C(C)=CS2)(=O)(=O)F

Computed Properties

• Exact Mass: 219.97764792g/mol
• Monoisotopic Mass: 219.97764792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 88.1Ų

Additional information on 3-methylimidazo2,1-b1,3thiazole-5-sulfonyl fluoride

Research Briefing on 3-methylimidazo[2,1-b][1,3]thiazole-5-sulfonyl fluoride (CAS: 2138576-44-8): Recent Advances and Applications

3-methylimidazo[2,1-b][1,3]thiazole-5-sulfonyl fluoride (CAS: 2138576-44-8) has emerged as a promising chemical entity in the field of chemical biology and medicinal chemistry. This sulfonyl fluoride derivative has garnered significant attention due to its unique reactivity profile and potential applications in covalent inhibitor design, chemical proteomics, and targeted drug discovery. Recent studies have highlighted its utility as a versatile warhead for covalent modification of proteins, particularly in the context of serine hydrolases and other nucleophilic amino acid residues.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a covalent inhibitor of several disease-relevant targets. The research team employed structure-activity relationship (SAR) studies to optimize the compound's selectivity and potency, achieving nanomolar inhibition against specific enzymes while maintaining favorable pharmacokinetic properties. The study particularly emphasized the compound's stability in physiological conditions, a critical factor for its potential therapeutic applications.

In the realm of chemical proteomics, 3-methylimidazo[2,1-b][1,3]thiazole-5-sulfonyl fluoride has shown remarkable potential as a reactive probe for target identification. A recent Nature Chemical Biology publication (2024) detailed its use in activity-based protein profiling (ABPP) experiments, where it successfully labeled and identified several previously unknown targets in cancer cell lysates. The researchers noted the compound's superior membrane permeability compared to traditional sulfonyl fluoride probes, making it particularly valuable for live-cell applications.

The synthetic accessibility of 2138576-44-8 has also been a subject of recent investigation. A 2024 Organic Letters publication presented an improved synthetic route that significantly increased the overall yield while reducing the number of purification steps. This advancement is expected to facilitate broader adoption of the compound in both academic and industrial research settings. The new synthetic protocol also enabled the preparation of various analogs, expanding the structure-activity landscape for this chemical scaffold.

From a safety and toxicology perspective, preliminary studies indicate that 3-methylimidazo[2,1-b][1,3]thiazole-5-sulfonyl fluoride exhibits favorable in vitro safety profiles in standard cytotoxicity assays. However, researchers caution that comprehensive in vivo toxicology studies are still needed to fully assess its therapeutic potential. Current efforts are focused on optimizing the compound's selectivity to minimize off-target effects while maintaining its covalent binding efficiency.

The unique chemical properties of 2138576-44-8 have also sparked interest in materials science applications. Recent work has demonstrated its utility as a surface modification reagent for biomaterials, where its sulfonyl fluoride group can form stable bonds with various polymeric surfaces. This application could lead to improved biocompatibility of medical implants and devices, though this line of research remains in early stages.

Looking forward, the research community anticipates several key developments involving this compound. First, its application in targeted protein degradation strategies, where it could serve as a warhead for PROTAC molecules. Second, its potential use in diagnostic applications, particularly for imaging enzyme activity in disease states. Finally, ongoing medicinal chemistry efforts aim to develop optimized derivatives with improved pharmacological properties for specific therapeutic indications.